Cas no 893789-06-5 (2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 893789-06-5
• MF: C₁₉H₁₆BrN₃O₅S₂
• MW: 510.381441116333
• CID: 5440618
• Update Time: 2025-10-30

2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-(4-bromophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• 2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C19H16BrN3O5S2/c1-28-14-6-4-13(5-7-14)22-17(24)11-29-19-21-10-16(18(25)23-19)30(26,27)15-8-2-12(20)3-9-15/h2-10H,11H2,1H3,(H,22,24)(H,21,23,25)
• InChI Key： FQALWWOAQRNQRJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1NC(=O)C(S(C2=CC=C(Br)C=C2)(=O)=O)=CN=1

Additional information on 2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Introduction to Compound with CAS No. 893789-06-5 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 893789-06-5 is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical research. Its chemical name, 2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide, reflects its intricate structural framework and potential biological activities. This introduction delves into the compound's structure, properties, and emerging applications, particularly in the context of modern medicinal chemistry and drug discovery.

At the core of this compound's identity is its pyrimidine scaffold, a heterocyclic ring system that is widely recognized for its biological significance. Pyrimidines are fundamental components of nucleic acids, and derivatives of pyrimidine have been extensively explored for their pharmacological properties. The presence of a sulfonyl group at the 4-position of the benzene ring and a sulfanyl group attached to the pyrimidine ring introduces unique electronic and steric characteristics that can influence its interactions with biological targets.

The< strong>N-(4-methoxyphenyl)acetamide moiety further enhances the compound's complexity and potential therapeutic relevance. Acetamides are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of drugs targeting various diseases. The methoxy group on the phenyl ring adds another layer of functional diversity, which can be exploited to fine-tune the compound's pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the biological potential of complex molecules like this one. The< strong>893789-06-5 compound has been subjected to various computational simulations to predict its binding affinity to potential drug targets. These studies suggest that it may exhibit inhibitory activity against enzymes involved in cancer pathways, making it a promising candidate for further investigation.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological activity. Initial experiments indicate that it can interfere with key signaling pathways implicated in tumor growth and progression. Specifically, its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been observed, which are critical regulators of cellular processes affected in many diseases.

The< strong>5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl portion of the molecule appears to be particularly important for its biological effects. The bromine atom at the 4-position of the benzene ring can enhance electrophilicity, facilitating interactions with nucleophilic residues on target proteins. Meanwhile, the sulfanyl group on the pyrimidine ring can engage in hydrogen bonding or ionic interactions, further stabilizing binding interactions.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. Its unique structural features offer a starting point for medicinal chemists to design analogs with improved potency, selectivity, and pharmacokinetic profiles. By leveraging structure-based drug design techniques, researchers can make targeted modifications to optimize the compound's therapeutic potential.

The< strong>2-{5-(4-bromobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide has also sparked interest in its potential applications beyond oncology. Preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell function. This broadens its therapeutic scope and makes it an attractive candidate for conditions involving chronic inflammation.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization of the pyrimidine core and subsequent attachment of the acetamide moiety. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct key structural elements efficiently.

In conclusion, the compound with CAS number< strong>893789-06-5 is a structurally complex molecule with promising biological activities. Its intricate design, featuring multiple functional groups tailored for optimal biological interaction, positions it as a valuable asset in pharmaceutical research. As scientists continue to explore its potential through both experimental and computational approaches, new insights into its therapeutic applications are likely to emerge.